Cas no 1111104-20-1 (ethyl 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate)

• Product Name: ethyl 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate
• CAS No: 1111104-20-1
• MF: C₁₃H₁₁FN₂O₃
• MW: 262.236446619034
• MDL: MFCD11877026
• CID: 2606629
• PubChem ID: 53222432
• Update Time: 2025-06-23

ethyl 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate
• DTXSID50686873
• MFCD11877026
• 5-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-2-HYDROXYPYRIMIDINE
• Ethyl 2-fluoro-4-(2-oxo-1,2-dihydropyrimidin-5-yl)benzoate
• 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxypyrimidine, 95%
• Ethyl 2-fluoro-4-(2-hydroxypyrimidin-5-yl)benzoate
• 1111104-20-1

• MDL： MFCD11877026
• Inchi： 1S/C13H11FN2O3/c1-2-19-12(17)10-4-3-8(5-11(10)14)9-6-15-13(18)16-7-9/h3-7H,2H2,1H3,(H,15,16,18)
• InChI Key： VSIFBESPOHAZTH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(=O)OCC)C1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 262.07537038Da
• Monoisotopic Mass: 262.07537038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.8Ų

Additional information on ethyl 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate

Comprehensive Overview of Ethyl 2-Fluoro-4-(2-Oxo-1H-Pyrimidin-5-yl)Benzoate (CAS No. 1111104-20-1)

Ethyl 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 1111104-20-1, this compound is often explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular structure, featuring a fluorinated benzoate moiety and a pyrimidinone ring, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like ethyl 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the context of targeted cancer therapies and antiviral drug development. The compound's CAS 1111104-20-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

One of the key advantages of ethyl 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate is its compatibility with modern green chemistry principles. As sustainability becomes a priority in chemical synthesis, this compound's efficient synthesis routes and minimal environmental impact align with global trends. Its fluorine atom contributes to improved binding affinity in drug-receptor interactions, a feature highly sought after in medicinal chemistry.

The compound's pyrimidinone core is another focal point for researchers, as it mimics natural nucleobases, enabling interactions with biological targets like DNA polymerases and enzyme active sites. This property has led to investigations into its potential for treating neurological disorders and infectious diseases, topics frequently queried in scientific search engines. Additionally, its ethyl ester group offers flexibility for further derivatization, expanding its utility in combinatorial chemistry.

From an industrial perspective, CAS 1111104-20-1 is valued for its scalability in production. Manufacturers emphasize its high purity and stability under standard conditions, making it a reliable choice for large-scale applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its quality, ensuring compliance with regulatory standards for pharmaceutical intermediates.

Emerging trends in AI-driven drug discovery have further highlighted the importance of compounds like ethyl 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate. Computational models often predict its derivatives as promising candidates for protein-ligand interactions, addressing frequent user queries about in silico screening methodologies. This intersection of synthetic chemistry and digital innovation underscores its future potential.

In summary, ethyl 2-fluoro-4-(2-oxo-1H-pyrimidin-5-yl)benzoate (CAS 1111104-20-1) represents a critical asset in modern chemical research. Its multifaceted applications, from drug design to material science, coupled with its alignment with sustainability and technological advancements, solidify its position as a compound of enduring scientific and industrial interest.